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Compound of Interest

Compound Name: Bulan

Cat. No.: B089627

Disclaimer: This document aims to provide a comprehensive overview of the chemical "Bulan.”
However, publicly available scientific literature on this specific compound is exceedingly scarce,
particularly concerning its detailed biological mechanisms, signaling pathways, and specific
experimental protocols. The information presented herein is compiled from available chemical
databases and toxicological information on related compounds and mixtures. Therefore, a
complete technical guide as requested, with in-depth experimental data and pathway
visualizations, cannot be fully realized.

Chemical Identification and Properties

Bulan is an organochlorine insecticide. Its fundamental chemical properties are summarized
below.
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Property Value Source

Molecular Formula C16H15CI2NO2 [1112]

1-chloro-4-[1-(4-
IUPAC Name chlorophenyl)-2- [2]
nitrobutyllbenzene

CAS Number 117-26-0 [2][3][4]

Molecular Weight 324.20 g/mol [1114]

1,1-Bis(p-chlorophenyl)-2-
Synonyms ) [3114]
nitrobutane, DNB, CS 674A

Relationship with Dilan and Prolan

Bulan is a constituent of the commercial insecticide known as Dilan. Dilan is a mixture of
Bulan and a structurally similar compound, Prolan.

e Bulan: 1,1-bis(p-chlorophenyl)-2-nitrobutane
e Prolan: 1,1-bis(p-chlorophenyl)-2-nitropropane

The following diagram illustrates the composition of the insecticide Dilan.

Composition of the Insecticide Dilan

Dilan
(Insecticide Mixture)

contains

Bulan Prolan
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Caption: Composition of the insecticide Dilan.
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Toxicological Information

Detailed toxicological studies specifically on Bulan are not readily available in the public
domain. The primary mode of action for many organochlorine insecticides involves the
disruption of the nervous system. They often act on the ion channels of nerve cells, leading to
repetitive nerve impulses, paralysis, and death of the insect.

General toxicological information for insecticides in this class suggests potential for:
o Neurotoxicity: Interference with the normal functioning of the nervous system.

e Persistence: These compounds can be persistent in the environment and may
bioaccumulate.

Due to the lack of specific data for Bulan, it is not possible to provide detailed experimental
protocols or signaling pathway diagrams related to its mechanism of action. Research into the
toxicology of Dilan would provide the most relevant, albeit still limited, insights into the
biological effects of Bulan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2-Nitro-1,1-bis(p-chlorophenyl)propane [drugfuture.com]

e 2. Prolan® 240SC | Insecticides | Adria | Crop Protection Solution NZ [adria.nz]
¢ 3. shop.gamhawey.com [shop.qgamhawey.com]

¢ 4. Chemical information [cerc.usgs.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide on the Insecticide Bulan].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089627#bulan-molecular-formula-and-iupac-name]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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